Cas no 2034272-16-5 (N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 2034272-16-5
• MF: C₁₅H₂₁N₇O₂
• MW: 331.372941732407
• CID: 6136546
• PubChem ID: 121137853
• Update Time: 2025-07-13

N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-1-methyl-2-oxopyridine-3-carboxamide
• AKOS032456953
• N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• 2034272-16-5
• N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• F6438-3510

• Inchi： 1S/C15H21N7O2/c1-20(2)14-17-11(18-15(19-14)21(3)4)9-16-12(23)10-7-6-8-22(5)13(10)24/h6-8H,9H2,1-5H3,(H,16,23)
• InChI Key： QCULRNHRDZDNPI-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN(C)C1=O)NCC1N=C(N=C(N=1)N(C)C)N(C)C

Computed Properties

• Exact Mass: 331.17567294g/mol
• Monoisotopic Mass: 331.17567294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94.6Ų

Additional information on N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-{4,6-Bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 2034272-16-5, known as N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a derivative of the 1,3,5-triazine and dihydropyridine systems, which are well-known for their versatility in chemical synthesis and functional materials development.

Chemical Structure and Synthesis

The molecule consists of a triazine core substituted with two dimethylamino groups at positions 4 and 6. This substitution pattern enhances the electronic properties of the triazine ring, making it highly electron-rich. The triazine ring is connected via a methylene group to a dihydropyridine moiety. The dihydropyridine system is further substituted with a methyl group at position 1 and an oxo group at position 2. The carboxamide group at position 3 introduces additional functionality to the molecule.

Recent studies have focused on optimizing the synthesis of this compound. Researchers have explored various methodologies to improve the yield and purity of the product. For instance, a two-step synthesis involving nucleophilic substitution and subsequent amidation has been reported to be highly efficient. This approach not only simplifies the synthetic pathway but also reduces the use of hazardous reagents.

Applications in Material Science

One of the most promising applications of this compound lies in its use as a precursor for advanced materials. The triazine and dihydropyridine moieties are known to form stable networks when polymerized or cross-linked. Recent research has demonstrated that this compound can be used to synthesize high-performance polymers with excellent thermal stability and mechanical properties.

In addition to polymer applications, this compound has shown potential in optoelectronic devices. Its unique electronic structure allows for efficient charge transport properties, making it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic cells. Studies have shown that incorporating this compound into OLED architectures can significantly improve device efficiency and stability.

Biological Activity and Pharmaceutical Potential

While primarily studied for its material science applications, this compound has also been investigated for its biological activity. Initial assays have revealed moderate activity against certain enzymes involved in inflammatory pathways. Researchers are currently exploring its potential as a lead compound for drug development.

Preliminary toxicity studies indicate that the compound exhibits low cytotoxicity in vitro. However, further studies are required to fully understand its pharmacokinetic profile and safety profile for therapeutic applications.

Environmental Impact and Sustainability

As concerns about environmental sustainability grow, researchers are increasingly focusing on the eco-friendly synthesis and application of chemical compounds. This compound's synthesis can be optimized using green chemistry principles such as solvent-free reactions or biodegradable catalysts.

Moreover, its application in sustainable materials could contribute to reducing reliance on non-renewable resources. For instance, incorporating this compound into biodegradable polymers could offer new solutions for waste management challenges.

Future Directions

The future of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide lies in expanding its applications across multiple disciplines. Collaborative efforts between chemists, materials scientists, and biologists could unlock new possibilities for this versatile compound.

Ongoing research is also focused on understanding the fundamental properties of this molecule at the quantum level. Advanced computational methods are being employed to predict its electronic behavior under various conditions.

Conclusion

In summary,N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No: 2034272–16–5) is a multifaceted compound with significant potential in material science and beyond. Its unique structure enables diverse applications ranging from advanced polymers to optoelectronic devices. As research continues to uncover new insights into its properties and functionalities,this compound is poised to play an increasingly important role in both academic research and industrial applications.